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Compound of Interest

Compound Name: 2,6-bis[methyl]-4-methylphenol
CAS No.: 148398-19-0
Cat. No.: B114708

Get Quote

Critical Identification & Chemical Verification

STOP AND VERIFY: The nomenclature "2,6-bis[methyl]-4-methylphenol” chemically
translates to 2,4,6-Trimethylphenol (also known as Mesitol).[1]

However, due to naming similarities, it is frequently confused with BHT (2,6-di-tert-butyl-4-
methylphenol).[1] These two compounds have different hazard profiles and waste
classifications. You must verify the CAS number on your reagent bottle before proceeding.
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Feature Target Compound (Mesitol) Common Confusion (BHT)

2,6-Di-tert-butyl-4-

Chemical Name 2,4,6-Trimethylphenol
methylphenol
CAS Number 527-60-6 128-37-0
Primary Hazard Corrosive (Skin/Eye Cat 1) Irritant / Aquatic Toxicity
Physical State Solid (Crystals/Needles) Solid (Crystals/Powder)
. ) Class 9 (Misc.[1]/
Disposal Class Class 8 (Corrosive)

Environmentally Hazardous)

This guide is engineered specifically for 2,4,6-Trimethylphenol (CAS 527-60-6).[1] If you
possess BHT, standard organic solid waste protocols apply, but the corrosive precautions
below are excessive.

Hazard Characterization & Regulatory Classification

As a Senior Application Scientist, | emphasize that safe disposal begins with understanding the
mechanism of toxicity. Mesitol is an alkylphenol; unlike simple phenol, the methyl groups
increase lipophilicity, potentially enhancing skin penetration while retaining the caustic
properties of the phenolic hydroxyl group.

Waste Stream Classification

o RCRA Status (USA): While not explicitly "U-Listed" (like Phenol U188), it typically triggers
Characteristic Waste Code D002 (Corrosive) if in solution with pH

2 or
12.5, or based on skin corrosion data.

e DOT Shipping Name: Alkylphenols, solid, n.o.s.[1] (UN 2430).[2]

o Aquatic Toxicity: Acute Category 2 / Chronic Category 2. Zero-discharge policy applies (No
sink disposal).

Incompatibility Matrix (Segregation is Ciritical)
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Phenolic compounds are reducing agents. Mixing them with strong oxidizers is a common
cause of laboratory fires.

Incompatible Class Consequence of Mixing Action
Oxidizers (e.qg., Nitric Acid, Exothermic Reaction / Segregate into distinct
Peroxides) Explosion secondary containment.[1]

) ) Do not mix in waste streams
) Heat generation (Exothermic
Bases (e.g., NaOH, Amines) o unless part of a controlled
neutralization) o
neutralization protocol.[1]

Vigorous reaction releasing

Acid Chlorides / Anhydrides ) Keep separate.[1]

toxic fumes
Reactive Metals (Copper, Corrosion / Structural failure of ~ Use only compatible plastics
Brass) container (HDPE, PP) or glass.[1]

Step-by-Step Disposal Protocol
A. Solid Waste (Crystals, Powder, Contaminated Wipes)

e Primary Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk for corrosive solids.

e Labeling: Must be labeled "Hazardous Waste - Solid Corrosive." List "2,4,6-Trimethylphenol”
explicitly.[3]

o Debris: Contaminated gloves, weigh boats, and paper towels must be treated as hazardous
waste, not trash. The lipophilic nature of Mesitol allows it to leach from standard trash bags.

B. Liquid Waste (Stock Solutions, Reaction Mixtures)

» Solvent Compatibility: Ensure the carrier solvent (e.g., Methanol, DMSO) is compatible with
the waste container.

e pH Check: If the waste is an aqueous mixture, check pH. If pH < 2 or > 12, do not commingle
with neutral organic solvents without consulting your EHS officer, as this may violate waste
acceptance criteria for incinerators.
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» No Drain Disposal: Under no circumstances should this enter the sewer system. It is toxic to
aguatic life and difficult for municipal water treatment to remove.

Visual Operational Workflow

The following diagram outlines the decision logic for disposing of 2,4,6-Trimethylphenol.
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Figure 1: Decision matrix for the safe segregation and packaging of Mesitol waste streams.
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Emergency Contingency (Spill Procedures)

Scenario: You have spilled 5g of solid 2,4,6-Trimethylphenol on the benchtop.
 |solate: Alert nearby personnel. Mark the area.

o PPE Upgrade: Wear nitrile gloves (double gloved), safety goggles, and a lab coat. If dust is
generated, use a NIOSH-approved N95 or P100 respirator.

o Containment: Do not dry sweep (generates dust). Cover the spill with a damp absorbent pad
or use a HEPA vacuum dedicated to hazardous materials.

e Neutralization (Liquids): If a liquid solution is spilled, absorb with vermiculite or clay-based
absorbent.

o Clean Up: Wipe the surface with a soap/water solution (phenols are soluble in alcohols, but
soapy water is safer for initial cleaning to avoid flammability risks).

o Disposal: Place all cleanup materials into the Hazardous Waste Solid container.

Technical Data Summary

Propert Value Operational Implication
perty P

Solid at room temp; may melt if

Melting Point 70-73 °C

stored near heat sources.[1]

Combustible.[1] Keep away
Flash Point ~110 °C from Bunsen burners/hot

plates.

Difficult to rinse off surfaces
Water Solubility Low with water alone; use

surfactant/soap.[1]

Weakly acidic; reacts with
pKa ~10.6

strong bases to form salts.[1]
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CID 10698, 2,4,6-Trimethylphenol. Retrieved from [Link][1]

» U.S. Environmental Protection Agency (EPA).List of Lists: Consolidated List of Chemicals
Subject to EPCRA, CERCLA and Section 112(r) of the Clean Air Act. Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trimethylphenol
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.epa.gov/epcra/consolidated-list-lists
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b114708?utm_src=pdf-custom-synthesis#bc-rfq
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemicalbook.com/msds/2-4-6-trimethylphenol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trimethylphenol
https://www.benchchem.com/product/b114708/docs#operational-guide-disposal-and-handling-of-2-4-6-trimethylphenol
https://www.benchchem.com/product/b114708/docs#operational-guide-disposal-and-handling-of-2-4-6-trimethylphenol
https://www.benchchem.com/product/b114708/docs#operational-guide-disposal-and-handling-of-2-4-6-trimethylphenol
https://www.benchchem.com/product/b114708/docs#operational-guide-disposal-and-handling-of-2-4-6-trimethylphenol
https://www.benchchem.com/product/b114708?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114708?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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